Cas no 1368802-72-5 (1-(5-chloro-2-methoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(5-chloro-2-methoxyphenyl)prop-2-en-1-one
• CAS No: 1368802-72-5
• Molecular Formula: C₁₀H₉ClO₂
• Molecular Weight: 196.630262136459
• CID: 6491605
• PubChem ID: 82282017

1-(5-chloro-2-methoxyphenyl)prop-2-en-1-one Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)prop-2-en-1-one
• EN300-1981560
• 1368802-72-5

• InChIKey： QKVILOIXYPURKZ-UHFFFAOYSA-N
• Inchi： 1S/C10H9ClO2/c1-3-9(12)8-6-7(11)4-5-10(8)13-2/h3-6H,1H2,2H3
• SMILES： ClC1C=CC(=C(C(C=C)=O)C=1)OC

Computed Properties

• Exact Mass: 196.0291072g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.0291072g/mol
• Heavy Atom Count: 13
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives